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Introduction

Copper is an essential trace element but can be toxic at elevated concentrations.

Consequently, the rapid and accurate determination of copper(II) ions in various matrices,

including environmental waters, pharmaceutical formulations, and biological samples, is of

significant importance. Flow Injection Analysis (FIA) is a highly efficient automated technique

that offers high sample throughput, excellent reproducibility, and minimal reagent consumption.

[1] This application note details a simple and rapid FIA method for the spectrophotometric

determination of copper(II). The method is based on the formation of the intensely blue-colored

tetraamminecopper(II) complex ([Cu(NH₃)₄]²⁺) upon the reaction of copper(II) ions with

ammonia in an aqueous solution. The absorbance of this complex is measured at

approximately 610 nm, which is directly proportional to the concentration of copper in the

sample.

Principle of the Method
Sample solutions containing copper(II) ions are injected into a carrier stream of deionized

water. This stream subsequently merges with a reagent stream of ammonia solution. In the

ensuing reaction coil, the copper(II) ions react with excess ammonia to form the stable and

intensely blue tetraamminecopper(II) complex.[2][3]
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The chemical reaction is as follows: Cu²⁺ (aq) + 4NH₃ (aq) ⇌ [Cu(NH₃)₄]²⁺ (aq)

The absorbance of the resulting blue complex is measured in a flow-through cell using a

spectrophotometer set to the wavelength of maximum absorbance (λmax), which is

approximately 610 nm.[2][4] The peak height recorded is proportional to the copper(II)

concentration in the injected sample.

Chemical Reaction Pathway

Reactants

Cu²⁺ (aq)
(Analyte)

[Cu(NH₃)₄]²⁺ (aq)
(Intense Blue Complex)

+

4NH₃ (aq)
(Reagent)

Click to download full resolution via product page

Caption: Formation of the tetraamminecopper(II) complex.

Experimental Protocols
Reagents and Standards Preparation

Deionized Water: High-purity deionized water (18 MΩ·cm) should be used for the preparation

of all solutions.

Carrier Solution: Deionized water.

Reagent Solution (1.0 M Ammonia): In a fume hood, carefully add 67.0 mL of concentrated

ammonia solution (~28-30%, ACS grade) to approximately 500 mL of deionized water in a 1
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L volumetric flask. Dilute to the mark with deionized water and mix thoroughly.

Copper(II) Stock Standard Solution (1000 mg/L): Accurately weigh 3.929 g of copper(II)

sulfate pentahydrate (CuSO₄·5H₂O, ACS grade) and dissolve it in deionized water in a 1 L

volumetric flask. Add 1 mL of concentrated nitric acid as a preservative, dilute to the mark

with deionized water, and mix well.

Working Standard Solutions (1 - 50 mg/L): Prepare a series of working standards by

appropriate serial dilution of the 1000 mg/L stock standard solution with deionized water.

Instrumentation and FIA Manifold
The FIA system consists of the following components:

A multi-channel peristaltic pump.

A six-port injection valve equipped with a 100 µL sample loop.

PTFE tubing (0.8 mm internal diameter).

A T-connector for merging streams.

A reaction coil (100 cm length).

A spectrophotometer with a micro-flow-through cell (10 mm path length).

A data acquisition system (computer with appropriate software).

The components are assembled as illustrated in the workflow diagram below.

FIA Experimental Workflow
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Caption: Merging-zones manifold for FIA of copper(II).

Experimental Procedure
System Startup: Set the spectrophotometer to a wavelength of 610 nm. Start the peristaltic

pump and allow the carrier and reagent solutions to flow through the system for at least 10

minutes to obtain a stable baseline.

Blank Measurement: Inject a deionized water sample to obtain the blank signal.

Calibration: Inject the prepared working standard solutions in order of increasing

concentration (e.g., 1, 5, 10, 25, 50 mg/L). Each standard should be injected in triplicate to

ensure reproducibility.

Calibration Curve: Construct a calibration curve by plotting the average peak height

(absorbance) versus the concentration of the copper standards.

Sample Analysis: Inject the unknown samples (pre-filtered if necessary and diluted to fall

within the calibration range) in triplicate.

Concentration Determination: Determine the concentration of copper(II) in the unknown

samples by interpolating their average peak heights from the calibration curve.

Data Presentation
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The performance of FIA methods for copper determination is well-documented. While the exact

figures for this specific reagent combination may vary, the following table summarizes typical

performance characteristics observed for similar FIA-spectrophotometric methods for copper

analysis.

Parameter Typical Value Reference

Wavelength (λmax) ~610 nm [2]

Linear Range 2 - 50 mg/L [5]

Limit of Detection (LOD) 0.2 mg/L [6]

Sample Throughput 60 - 80 samples/hour [5][7]

Relative Standard Deviation

(RSD)
< 2% [5][6]

Injection Volume 50 - 100 µL [5]

Discussion
Interferences: A primary advantage of using ammonia as a reagent is that many common

interfering metal ions (e.g., Fe³⁺, Al³⁺, Mg²⁺) will precipitate as hydroxides in the alkaline

ammonia solution and are unlikely to cause spectral interference. However, other metal ions

that form soluble ammine complexes, such as Ni²⁺ (blue-violet), Co²⁺ (straw-colored, but can

oxidize), and Zn²⁺ (colorless), could be potential interferences depending on their

concentration and the sample matrix.

Optimization: For specific applications, parameters such as reagent concentration, flow rate,

and reaction coil length can be optimized to enhance sensitivity or increase sample

throughput. A higher ammonia concentration ensures complete complex formation.[2] Longer

reaction coils may yield higher absorbance signals but can decrease the sampling rate due

to increased dispersion.

Conclusion

The flow injection analysis method utilizing the formation of the tetraamminecopper(II) complex

provides a simple, rapid, and cost-effective means for the determination of copper(II). The
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procedure involves readily available and inexpensive reagents and is easily automated, making

it highly suitable for routine analysis in quality control and environmental monitoring

laboratories.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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